2-Methyleneadamantane
Cat. No. B1606648
:
875-72-9
M. Wt: 148.24 g/mol
InChI Key: JTCQPLINQYIRDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07148363B2
Procedure details
A 500 ml flask was flushed with nitrogen to displace the air with nitrogen, and was charged with 36.0 g (0.50 mol) of acrylic acid, 0.5g (5mmol) of sulfuric acid and 100 g of toluene. Separately 88.8 g (0.60 mol) of 2-methyleneadamantane, prepared by the same procedures as described in Reference Example 1, was dissolved in 100 g of toluene. The obtained solution of 2-methyleneadamantane in toluene was dropwise added to the content in the flask over a period of about 3 hours, while the content was maintained at a reaction temperature of about 20° C. Then the content was stirred for 5 hours at the same temperature. After completion of the reaction, the residual catalyst was neutralized by adding 40.0 g (50 mmol) of a 5% aqueous sodium hydroxide solution, and the neutralized liquid was washed with an aqueous saturated sodium chloride solution. The thus-obtained organic phase was subjected to column chromatography, and further, analyzed by NMR and mass spectrometry. Thus, 100.7 g (yield: 91.5%) of the object 2-methyl-2-adamantyl acrylate was obtained.
Yield
91.5%
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:5])(=[O:4])[CH:2]=[CH2:3].S(=O)(=O)(O)O.[CH2:11]=[C:12]1[CH:19]2[CH2:20][CH:15]3[CH2:16][CH:17]([CH2:21][CH:13]1[CH2:14]3)[CH2:18]2.[OH-].[Na+]>C1(C)C=CC=CC=1>[C:1]([O:5][C:12]1([CH3:11])[CH:13]2[CH2:21][CH:17]3[CH2:16][CH:15]([CH2:20][CH:19]1[CH2:18]3)[CH2:14]2)(=[O:4])[CH:2]=[CH2:3] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
36 g
|
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Type
|
reactant
|
|
Smiles
|
C(C=C)(=O)O
|
|
Name
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|
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Quantity
|
0.5 g
|
|
Type
|
reactant
|
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Smiles
|
S(O)(O)(=O)=O
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Name
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|
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Quantity
|
100 g
|
|
Type
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solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
|
88.8 g
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|
Type
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reactant
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Smiles
|
C=C1C2CC3CC(CC1C3)C2
|
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=C1C2CC3CC(CC1C3)C2
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Five
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Name
|
|
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Quantity
|
100 g
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
20 °C
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Stirring
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Type
|
CUSTOM
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|
Details
|
Then the content was stirred for 5 hours at the same temperature
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
A 500 ml flask was flushed with nitrogen
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After completion of the reaction
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WASH
|
Type
|
WASH
|
|
Details
|
the neutralized liquid was washed with an aqueous saturated sodium chloride solution
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
|
|
Smiles
|
C(C=C)(=O)OC1(C2CC3CC(CC1C3)C2)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 91.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
